Cas no 2228877-32-3 (2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2228877-32-3
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 6019495
• PubChem ID: 165883235
• Update Time: 2025-06-13

2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1976184
• 2228877-32-3

• Inchi： 1S/C11H16ClNO2/c1-11(13,7-14)6-8-3-4-9(12)10(5-8)15-2/h3-5,14H,6-7,13H2,1-2H3
• InChI Key： CWOFZYNKLXVVDB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)CC(C)(CO)N

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 2228877-32-3)

2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol, identified by the chemical compound identifier CAS No. 2228877-32-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic alcohols, characterized by its complex aromatic and aliphatic functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of both amino and hydroxyl functional groups, along with a chloro and methoxy-substituted benzene ring, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural composition of 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol is meticulously designed to interact with biological targets in a highly specific manner. The aromatic ring system, particularly the chloro and methoxy substituents, enhances the molecule's ability to engage with enzymes and receptors, while the amino group provides a site for further derivatization and functionalization. This structural motif is reminiscent of several known pharmacophores that have demonstrated efficacy in treating various diseases, including inflammatory disorders, neurological conditions, and cancer.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with these diseases. 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol has emerged as a compound of interest due to its potential to interact with key enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in the pathogenesis of chronic diseases and are therefore prime targets for therapeutic intervention. The compound's ability to inhibit or activate these enzymes could lead to the development of new treatments that are more effective and have fewer side effects compared to existing therapies.

One of the most compelling aspects of 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol is its structural diversity, which allows for extensive chemical modification. Researchers have been exploring various derivatives of this compound to optimize its pharmacological properties. For instance, modifications to the amino group can enhance solubility and bioavailability, while changes to the aromatic ring can improve binding affinity to biological targets. These modifications are often guided by computational modeling and high-throughput screening techniques, which enable scientists to predict the effects of different structural changes on the compound's overall activity.

The synthesis of 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol involves a series of multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the aromatic ring system, followed by functionalization at specific positions using chlorination and methylation reactions. The introduction of the amino group is then achieved through reductive amination or other similar methods. Each step in the synthesis is carefully optimized to ensure high yield and purity, as even minor impurities can significantly affect the compound's biological activity.

Once synthesized, 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol undergoes rigorous testing in vitro to assess its interaction with biological targets. These tests include enzyme inhibition assays, cell-based assays, and receptor binding studies. The results from these assays provide valuable insights into the compound's potential therapeutic applications. For example, if the compound demonstrates strong inhibitory activity against a specific enzyme known to be involved in cancer progression, it could be further developed into an anticancer drug.

Preclinical studies are also essential for evaluating the safety and efficacy of 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol before it can be tested in human trials. These studies involve both in vitro and in vivo experiments to assess toxicity, pharmacokinetics, and pharmacodynamics. In vitro studies help determine how the compound behaves in controlled laboratory settings, while in vivo studies provide insights into its effects on living organisms. These studies are crucial for identifying any potential adverse effects and optimizing dosages for future clinical trials.

The potential applications of 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol extend beyond traditional pharmaceuticals. Researchers are exploring its use in regenerative medicine, where it could potentially stimulate tissue growth or repair damaged organs. Additionally, its structural features make it a candidate for developing new materials with specialized properties, such as polymers that can interact with biological systems or catalysts that facilitate important chemical reactions.

Advances in synthetic chemistry have made it possible to produce complex molecules like 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan-1-ol more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing allow for scalable production while maintaining high purity standards. These advancements not only reduce costs but also accelerate the drug discovery process by enabling rapid synthesis and testing of numerous derivatives.

The future prospects for 2-amino-3-(4-chloro-3-methoxyphenyl)-2-methylpropan -1 -ol are promising given its unique structural features and potential biological activities. As research continues, new derivatives will be developed with improved efficacy and safety profiles. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies will be essential for translating laboratory findings into clinical applications that benefit patients worldwide.